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Avermectin B1b monosaccharide
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Overview
Description
Avermectin B1b monosaccharide is a glycoside.
Scientific Research Applications
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Biosynthesis Pathway
- Studies have examined the biosynthetic relationships of different avermectins and their respective monosaccharides. The research identified compounds that are intermediates in the avermectin biosynthetic pathway, shedding light on the complex synthesis process of these compounds (Chen & Inamine, 1989).
Production Kinetics and Optimization
- Kinetic modeling and optimization studies have been conducted to enhance the production of Avermectin B1b. For example, a study on Streptomyces avermitilis highlighted the optimal conditions for the production of Avermectin B1b, including the use of potato starch as a carbon substrate and specific pH and agitation speed settings (Siddique & Qureshi, 2020).
- The production of Avermectin B1b from Streptomyces avermitilis was also studied under different growth media, revealing the medium composition that yields maximum production (Siddique et al., 2013).
Chemical Synthesis and Biological Activity
- Syntheses of derivatives of Avermectin B1b have been developed, with the biological activity of these derivatives being evaluated. This includes the synthesis of C-2β- and C-2α-fluoro oleandrosyl fluorides and their coupling with Avermectin B1a monosaccharide derivatives (Bliard et al., 1987).
- Another study explored the creation of avermectin-sensitive glutamate-gated chloride channels in Caenorhabditis elegans, demonstrating the biological activity and potential application of avermectins in biological systems (Cully et al., 1994).
properties
Product Name |
Avermectin B1b monosaccharide |
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Molecular Formula |
C40H58O11 |
Molecular Weight |
714.9 g/mol |
IUPAC Name |
(1'R,2R,3S,4'S,6S,8'R,10'E,12'S,13'S,14'E,16'E,20'R,21'R,24'S)-21',24'-dihydroxy-12'-[(2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-3,11',13',22'-tetramethyl-2-propan-2-ylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-2'-one |
InChI |
InChI=1S/C40H58O11/c1-21(2)35-24(5)14-15-39(51-35)19-29-17-28(50-39)13-12-23(4)36(49-32-18-31(45-8)34(42)26(7)47-32)22(3)10-9-11-27-20-46-37-33(41)25(6)16-30(38(43)48-29)40(27,37)44/h9-12,14-16,21-22,24,26,28-37,41-42,44H,13,17-20H2,1-8H3/b10-9+,23-12+,27-11+/t22-,24-,26-,28+,29-,30-,31-,32-,33+,34-,35+,36-,37+,39+,40+/m0/s1 |
InChI Key |
NJTGMYOUKBELLQ-SVNGNTECSA-N |
Isomeric SMILES |
C[C@H]1/C=C/C=C/2\CO[C@H]3[C@@]2([C@@H](C=C([C@H]3O)C)C(=O)O[C@H]4C[C@@H](C/C=C(/[C@H]1O[C@H]5C[C@@H]([C@H]([C@@H](O5)C)O)OC)\C)O[C@]6(C4)C=C[C@@H]([C@H](O6)C(C)C)C)O |
Canonical SMILES |
CC1C=CC=C2COC3C2(C(C=C(C3O)C)C(=O)OC4CC(CC=C(C1OC5CC(C(C(O5)C)O)OC)C)OC6(C4)C=CC(C(O6)C(C)C)C)O |
Origin of Product |
United States |
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